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Compound of Interest

Compound Name: Isolongifolene

Cat. No.: B072527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the woody notes of the sesquiterpene

isolongifolene and its corresponding ketone derivative, isolongifolanone. This analysis is

intended to inform researchers and professionals in the fields of fragrance chemistry, sensory

science, and drug development where olfactory characteristics are of interest.

Chemical Structures and Properties
Isolongifolene is a tricyclic sesquiterpene hydrocarbon, while isolongifolanone is its oxidized

counterpart, a ketone. This structural difference, the presence of a carbonyl group in

isolongifolanone, significantly influences the molecule's polarity and, consequently, its olfactory

properties.

Compound Chemical Structure Molecular Formula
Molar Mass ( g/mol
)

Isolongifolene
[Insert 2D structure of

Isolongifolene here]
C₁₅H₂₄ 204.35

Isolongifolanone
[Insert 2D structure of

Isolongifolanone here]
C₁₅H₂₄O 220.35
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While quantitative, side-by-side sensory panel data for these two specific molecules is not

readily available in the public domain, a qualitative comparison can be compiled from various

industry and research sources. Isolongifolene is consistently described as possessing a

foundational woody scent, while its ketone derivative, isolongifolanone, presents a more

complex and potent woody aroma.

Olfactory Attribute Isolongifolene Isolongifolanone

Primary Note Woody[1][2] Woody[3][4][5][6][7]

Secondary Notes Amber, Incense[1][2] Dry, Earthy, Patchouli[3][7]

Character Soothing[8]
Fresh, Diffusive, Powerful,

Persistent[6][7]

Descriptive Terms -
Rich amber quality, Cedar,

Tobacco[6][7]

The introduction of the ketone functional group in isolongifolanone appears to enhance the

diffusion and tenacity of the woody scent, while also introducing more complex, earthy, and

patchouli-like facets.

Experimental Protocols
To obtain quantitative data for a direct comparison of the woody notes of isolongifolene and

isolongifolanone, the following experimental protocols would be employed.

Gas Chromatography-Olfactometry (GC-O)
GC-O analysis would be utilized to separate the volatile compounds and have trained sensory

panelists assess the odor of each compound as it elutes from the gas chromatograph.

Objective: To identify and quantify the intensity of the woody aroma of isolongifolene and

isolongifolanone.

Materials:

Gas chromatograph coupled to a sniffing port (olfactometer)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b072527?utm_src=pdf-body
https://foreverest.net/products/turpentine-derivatives/isolongifolene-85.html
https://www.thegoodscentscompany.com/data/rw1382091.html
https://foreverest.net/products/turpentine-derivatives/isolongifolanone.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/isolongifolanone
https://www.perfumersworld.com/view.php?pro_id=3WY14446
https://shop.perfumersapprentice.com/p-9374-isolongifolanone-givaudan.aspx
https://www.thegoodscentscompany.com/data/rw1007011.html
https://foreverest.net/products/turpentine-derivatives/isolongifolene-85.html
https://www.thegoodscentscompany.com/data/rw1382091.html
https://foreverest.net/products/turpentine-derivatives/isolongifolanone.html
https://www.thegoodscentscompany.com/data/rw1007011.html
https://patents.google.com/patent/US5260459A/en
https://shop.perfumersapprentice.com/p-9374-isolongifolanone-givaudan.aspx
https://www.thegoodscentscompany.com/data/rw1007011.html
https://shop.perfumersapprentice.com/p-9374-isolongifolanone-givaudan.aspx
https://www.thegoodscentscompany.com/data/rw1007011.html
https://www.benchchem.com/product/b072527?utm_src=pdf-body
https://www.benchchem.com/product/b072527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary column suitable for sesquiterpene analysis (e.g., DB-5 or equivalent)

High-purity helium as carrier gas

Samples of pure isolongifolene and isolongifolanone, diluted in a neutral solvent (e.g.,

ethanol) to appropriate concentrations.

A panel of trained sensory assessors (typically 8-12 individuals).

Procedure:

Sample Preparation: Prepare a dilution series of both isolongifolene and isolongifolanone in

the chosen solvent.

GC Separation: Inject a standardized volume of each sample into the GC. The column

temperature program should be optimized to ensure good separation of the target analytes

from any impurities.

Olfactometry: The effluent from the GC column is split between a mass spectrometer (for

chemical identification) and the sniffing port.

Sensory Evaluation: Each panelist sniffs the effluent at the olfactometry port and records the

detection of any odor, its description (e.g., "woody," "amber," "earthy"), and its intensity on a

standardized scale (e.g., a 10-point scale where 0 = no odor and 10 = extremely strong

odor).

Data Analysis: The intensity ratings for the woody note for both compounds would be

averaged across all panelists. Statistical analysis (e.g., t-test) would be used to determine if

there is a significant difference in the perceived woody intensity between the two molecules.

Sensory Panel Evaluation
A trained sensory panel would evaluate the odor of the two compounds in a controlled

environment.

Objective: To compare the perceived intensity and character of the woody notes of

isolongifolene and isolongifolanone.
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Materials:

Samples of pure isolongifolene and isolongifolanone, diluted to the same concentration in a

neutral solvent.

Odor-free smelling strips.

A controlled sensory evaluation booth with consistent temperature, humidity, and airflow.

A panel of trained sensory assessors.

Procedure:

Sample Preparation: Dip smelling strips into the prepared solutions of isolongifolene and

isolongifolanone and allow the solvent to evaporate for a standardized period.

Evaluation: Present the smelling strips to the panelists in a randomized and blind manner.

Rating: Panelists would rate the intensity of the "woody" character of each sample on a

labeled magnitude scale (LMS) or a visual analog scale (VAS). They would also be asked to

provide descriptive terms for the perceived aroma.

Data Analysis: The intensity ratings for the woody attribute would be collected and

statistically analyzed to compare the two compounds. Analysis of the descriptive terms would

provide further insight into the qualitative differences in their woody notes.

Synthesis of Isolongifolanone from Isolongifolene
The ketone derivative, isolongifolanone, can be synthesized from isolongifolene through an

oxidation reaction. A common method involves the use of an oxidizing agent in the presence of

a catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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